Cas no 35788-39-7 (2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester)
35788-39-7 structure
Product Name:2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester
CAS No:35788-39-7
MF:C24H44O3
MW:380.604368209839
CID:319003
PubChem ID:56842978
Update Time:2025-04-19
2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester
- cyclohexyl 8-(3-octyloxiran-2-yl)octanoate
- Cyclohexyl 3-octyloxiran-2-octanoate
- DTXSID30957174
- NS00057810
- EINECS 252-728-5
- 35788-39-7
-
- Inchi: 1S/C24H44O3/c1-2-3-4-5-7-13-18-22-23(27-22)19-14-8-6-9-15-20-24(25)26-21-16-11-10-12-17-21/h21-23H,2-20H2,1H3
- InChI Key: QSIGPWWSZONILI-UHFFFAOYSA-N
- SMILES: O1C(CCCCCCCC)C1CCCCCCCC(=O)OC1CCCCC1
Computed Properties
- Exact Mass: 380.32922
- Monoisotopic Mass: 380.32904526g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 17
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 0.96
- Boiling Point: 464.9°Cat760mmHg
- Flash Point: 199.8°C
- Refractive Index: 1.481
- PSA: 38.83
2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
35788-39-7 (2-Oxiraneoctanoic acid,3-octyl-, cyclohexyl ester) Related Products
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